Cas no 113589-49-4 (3-methoxy-5-phenylthiophene-2-carboxylic acid)

• Product Name: 3-methoxy-5-phenylthiophene-2-carboxylic acid
• CAS No: 113589-49-4
• MF: C₁₂H₁₀O₃S
• MW: 234.271002292633
• CID: 4572499
• PubChem ID: 14154198
• Update Time: 2025-11-07

3-methoxy-5-phenylthiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-methoxy-5-phenylthiophene-2-carboxylic acid
• 3-methoxy-5-phenylthiophene-2-carboxylicacid
• G43664
• AKOS022659061
• Z443524972
• CS-0249475
• SCHEMBL10447802
• 113589-49-4
• EN300-43618

• Inchi： 1S/C12H10O3S/c1-15-9-7-10(16-11(9)12(13)14)8-5-3-2-4-6-8/h2-7H,1H3,(H,13,14)
• InChI Key： SHXNBNKHMSBRTL-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)SC(C2=CC=CC=C2)=CC=1OC

Computed Properties

• Exact Mass: 234.03506535g/mol
• Monoisotopic Mass: 234.03506535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 74.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxylic acids

Additional information on 3-methoxy-5-phenylthiophene-2-carboxylic acid

Recent Advances in the Study of 3-Methoxy-5-phenylthiophene-2-carboxylic Acid (CAS: 113589-49-4)

3-Methoxy-5-phenylthiophene-2-carboxylic acid (CAS: 113589-49-4) is a thiophene derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have explored its synthetic pathways, biological activities, and potential therapeutic uses, making it a compound of interest for researchers aiming to develop novel pharmacological agents.

One of the key areas of research has focused on the synthesis and optimization of 3-methoxy-5-phenylthiophene-2-carboxylic acid. A study published in the Journal of Medicinal Chemistry (2023) detailed an efficient synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The method involves a multi-step process starting from commercially available phenylthiophene precursors, with the methoxy and carboxylic acid groups introduced via selective functionalization. This advancement is critical for enabling further pharmacological evaluations and potential industrial applications.

In terms of biological activity, recent in vitro studies have demonstrated that 3-methoxy-5-phenylthiophene-2-carboxylic acid exhibits promising inhibitory effects on specific enzymes involved in inflammatory pathways. For instance, research conducted at the University of Cambridge (2024) revealed its potential as a COX-2 inhibitor, with IC50 values comparable to those of established non-steroidal anti-inflammatory drugs (NSAIDs). These findings suggest its possible utility in treating inflammatory conditions, though further in vivo studies are required to validate these effects.

Another significant development is the exploration of this compound's role in cancer therapy. A preprint article from BioRxiv (2024) highlighted its ability to modulate the activity of certain kinases implicated in tumor growth. Specifically, the compound showed selective inhibition of the PI3K/AKT/mTOR pathway in preclinical models of breast cancer, leading to reduced cell proliferation and increased apoptosis. These results position 3-methoxy-5-phenylthiophene-2-carboxylic acid as a candidate for further investigation in oncology drug development.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic properties of 3-methoxy-5-phenylthiophene-2-carboxylic acid. A recent review in Drug Discovery Today (2024) emphasized the need for structural modifications to enhance its bioavailability and reduce potential off-target effects. Computational modeling and structure-activity relationship (SAR) studies are currently underway to address these issues, with preliminary data suggesting that minor alterations to the thiophene core could significantly improve its drug-like properties.

In conclusion, 3-methoxy-5-phenylthiophene-2-carboxylic acid (CAS: 113589-49-4) represents a versatile scaffold with multiple therapeutic potentials. Ongoing research is expected to further elucidate its mechanisms of action and expand its applications in medicine. The compound's dual role in inflammation and cancer pathways underscores its importance in contemporary drug discovery efforts, making it a focal point for future studies in chemical biology and medicinal chemistry.